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Compound of Interest

Compound Name: Dihydrogen sulfide-d1

Cat. No.: B15485438 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dihydrogen sulfide-d1 (D₂S), a deuterated isotopologue of hydrogen sulfide, is a

valuable compound in various research applications, including mechanistic studies and as a

tracer in drug development. Due to its properties as a flammable, toxic, and compressed gas,

stringent safety protocols for its handling and storage are imperative to ensure the safety of

laboratory personnel and the integrity of experimental results.[1][2] These application notes

provide detailed procedures and safety information for the proper management of Dihydrogen
sulfide-d1 gas cylinders in a research environment.

Material Properties and Hazards
Dihydrogen sulfide-d1 shares nearly identical chemical hazards with its non-deuterated

counterpart, hydrogen sulfide (H₂S). It is a colorless, extremely flammable gas with a

characteristic foul odor of rotten eggs.[2] However, olfactory fatigue can occur rapidly at high

concentrations, making odor an unreliable indicator of its presence. The primary hazards

include high acute toxicity upon inhalation, the risk of fire or explosion, and the potential for

cylinders to rupture if heated.[1][3]

1.1. Physical and Chemical Properties

The following table summarizes the key quantitative data for Dihydrogen sulfide-d1.
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Property Value Reference

Chemical Formula D₂S or ²H₂S

Molecular Weight 36.09 g/mol [1]

Boiling Point -60 °C

Melting Point -85 °C

Vapor Density 1.19 (vs air)

Flammable Range in Air 4.3 - 46% [2]

Isotopic Purity Typically ≥ 97 atom % D

1.2. GHS Hazard Classification

The Globally Harmonized System (GHS) classification for Dihydrogen sulfide-d1 is as follows:

Hazard Class Category Hazard Statement Pictogram

Flammable Gases 1
H220: Extremely

flammable gas.[1]
🔥

Gases Under

Pressure
Compressed Gas

H280: Contains gas

under pressure; may

explode if heated.[1]

💨

Acute Toxicity,

Inhalation
2

H330: Fatal if inhaled.

[1]
💀

Hazardous to the

Aquatic Environment,

Acute Hazard

1
H400: Very toxic to

aquatic life.[3]
🐠

Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to mitigate the risks associated

with Dihydrogen sulfide-d1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hydrogen-sulfide-d2
https://en.wikipedia.org/wiki/Hydrogen_sulfide
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrogen-sulfide-d2
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrogen-sulfide-d2
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrogen-sulfide-d2
https://docs.airliquide.com.au/msdsau/AL077.pdf
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the specific PPE required for

any procedure involving Dihydrogen sulfide-d1. The following table outlines the

recommended PPE.

Protection Type Specification

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection

Protective gloves (e.g., nitrile) suitable for

incidental contact. For tasks with a higher risk of

exposure, consult the glove manufacturer's

selection guide.

Body Protection A flame-retardant lab coat.

Respiratory Protection

For emergency situations or in areas with

inadequate ventilation where exposure limits

may be exceeded, a self-contained breathing

apparatus (SCBA) is required.

2.2. Receiving and Transporting Gas Cylinders

Inspection: Upon receipt, visually inspect the cylinder for any signs of damage, such as

dents or corrosion. Ensure the cylinder is clearly labeled with its contents.[4]

Transport: Always use a cylinder cart with a securing chain or strap to transport cylinders.[5]

[6] Never roll, drag, or drop cylinders.[6][7] The valve protection cap must be securely in

place during transport.[5][8]

2.3. Cylinder Storage

Proper storage of Dihydrogen sulfide-d1 cylinders is essential to prevent accidents.
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Storage Parameter Requirement

Securing

Cylinders must be stored upright and securely

fastened with chains or straps to a wall or a

stable cylinder stand to prevent tipping.[4][5][8]

Ventilation

Store in a well-ventilated, cool, and dry area.[4]

[6] Indoor storage should be in a dedicated,

properly ventilated gas cabinet.

Temperature

Do not expose cylinders to temperatures

exceeding 52°C (125°F).[7][8] Store away from

direct sunlight and other heat sources.[4]

Segregation

Store flammable gases at least 20 feet away

from oxidizing gases (e.g., oxygen) or separated

by a firewall with a minimum fire-resistance

rating of 30 minutes.[4][5][8]

General

Store full and empty cylinders separately, and

use a first-in, first-out inventory system.[6][7]

Keep valve protection caps on cylinders when

not in use.[4][6]

Experimental Protocols
The following protocols outline the key procedures for the safe use of Dihydrogen sulfide-d1
in a laboratory setting.

3.1. Protocol for Cylinder Installation and Use

Preparation: Ensure the cylinder is securely strapped in its designated use location.

Regulator Attachment:

Verify that the regulator is designed for use with corrosive and flammable gases like

hydrogen sulfide.
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Inspect the cylinder valve and regulator connections for any dirt, oil, or grease. Never use

lubricants on valve or regulator fittings.[4]

With the regulator's pressure-adjusting knob turned fully counter-clockwise (closed), attach

the regulator to the cylinder valve. Tighten the connection using the appropriate wrench.

Leak Testing:

Slowly open the main cylinder valve.[5]

Apply a leak detection solution (e.g., soapy water) to all connections. The formation of

bubbles indicates a leak.

If a leak is detected, immediately close the cylinder valve, depressurize the regulator, and

retighten the connection. Repeat the leak test. Do not use a cylinder with a persistent leak.

Gas Delivery:

Once the system is confirmed to be leak-free, slowly turn the regulator's pressure-

adjusting knob clockwise to the desired delivery pressure.

Always use a backflow preventer in the piping to avoid contamination of the cylinder.[7]

Shutdown:

When the experiment is complete, close the main cylinder valve.

Vent the gas remaining in the regulator and downstream lines to a safe exhaust (e.g., a

fume hood).

Turn the regulator's pressure-adjusting knob fully counter-clockwise.

If the cylinder will not be used again soon, remove the regulator and replace the valve

protection cap.[5]

3.2. Emergency Response Protocol for Leaks
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Detection: If a leak is suspected (e.g., by the smell of rotten eggs or an audible hissing

sound), evacuate the area immediately.

Evacuation and Alert:

Alert all personnel in the vicinity and evacuate the area.

Activate any local alarms.

From a safe location, contact the institution's emergency response team.

Response (Trained Personnel Only):

If it is safe to do so, trained personnel wearing appropriate PPE (including an SCBA)

should attempt to shut off the gas flow.[7]

Ventilate the area to disperse the gas.[7]

Monitor the atmosphere with a calibrated gas detector before re-entry.

Workflow and Pathway Diagrams
4.1. Logical Workflow for Cylinder Handling

The following diagram illustrates the lifecycle of a Dihydrogen sulfide-d1 gas cylinder within a

research facility, from procurement to disposal.
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Figure 1: Logical workflow for handling Dihydrogen sulfide-d1 gas cylinders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Dihydrogen Sulfide-
d1 Gas Cylinders]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15485438#handling-and-storage-procedures-for-
dihydrogen-sulfide-d1-gas-cylinders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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